![molecular formula C70H128O28 B1238916 Fattiviracin FV-8](/img/structure/B1238916.png)
Fattiviracin FV-8
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Description
Fattiviracin FV-8 is a natural product found in Streptomyces microflavus with data available.
Scientific Research Applications
Antiviral Activity
Fattiviracin FV-8, derived from Streptomyces microflavus strain No. 2445, exhibits potent antiviral activities against a variety of viruses, including human immunodeficiency virus type 1 (HIV-1), herpes simplex virus type 1 (HSV-1), varicella-zoster virus (VZV), and influenza A and B viruses. It is thought to act directly on virus particles, inhibiting their entry into host cells without causing lysis of the particles (Habib et al., 2001).
Membrane Fluidity Modulation
This compound acts as a membrane fluidity modulator. Its continuous treatment in infected cells inhibits HIV-1 infection significantly. This glycolipid, similar to glycyrrhizin, blocks cell-cell fusion, reduces infectivity of treated virions, and modulates the plasma membrane fluidity, thereby affecting the entry of viruses into cells (Harada et al., 2007).
Antibiotic Production and Biosynthesis
This compound is a major product among the fattiviracin antibiotics produced by Streptomyces microflavus. Its biosynthesis involves the conversion of sugars to glucose in the culture medium, which are then incorporated into the FV-8 molecule. Two trihydroxy fatty acid residues in FV-8 are derived from acetic acid, and its production is influenced by inhibitors of fatty acid biosynthesis (Habib et al., 2001).
properties
Molecular Formula |
C70H128O28 |
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Molecular Weight |
1417.7 g/mol |
IUPAC Name |
(1S,8R,9S,10S,11R,12R,19S,20R,21R,22S)-9,10,11,20,21,22-hexahydroxy-3-[20-hydroxy-14-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhenicosyl]-14-[18-hydroxy-12-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxynonadecyl]-2,6,13,17,23,24-hexaoxatricyclo[17.3.1.18,12]tetracosane-5,16-dione |
InChI |
InChI=1S/C70H128O28/c1-43(73)29-21-19-27-33-45(91-67-63(85)59(81)55(77)49(39-71)95-67)31-23-15-11-7-4-3-5-8-13-17-25-35-47-37-53(75)89-41-52-58(80)62(84)66(88)70(98-52)94-48(38-54(76)90-42-51-57(79)61(83)65(87)69(93-47)97-51)36-26-18-14-10-6-9-12-16-24-32-46(34-28-20-22-30-44(2)74)92-68-64(86)60(82)56(78)50(40-72)96-68/h43-52,55-74,77-88H,3-42H2,1-2H3/t43?,44?,45?,46?,47?,48?,49-,50-,51+,52-,55-,56-,57+,58-,59+,60+,61-,62+,63-,64-,65+,66-,67-,68-,69+,70-/m1/s1 |
InChI Key |
AHOFUQPZFBOVJX-DUZHEMLUSA-N |
Isomeric SMILES |
CC(CCCCCC(CCCCCCCCCCCCCC1CC(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC(CC(=O)OC[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)O1)O)O)O)CCCCCCCCCCCC(CCCCCC(C)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O |
Canonical SMILES |
CC(CCCCCC(CCCCCCCCCCCCCC1CC(=O)OCC2C(C(C(C(O2)OC(CC(=O)OCC3C(C(C(C(O1)O3)O)O)O)CCCCCCCCCCCC(CCCCCC(C)O)OC4C(C(C(C(O4)CO)O)O)O)O)O)O)OC5C(C(C(C(O5)CO)O)O)O)O |
synonyms |
fattiviracin FV-8 |
Origin of Product |
United States |
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